Cas no 1396856-61-3 (N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1396856-61-3
• MF: C₁₈H₂₄F₃NO₂S
• MW: 375.448874473572
• CID: 5400649
• Update Time: 2025-06-15

N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(oxan-4-yl)-2-(4-propan-2-ylsulfanylphenyl)-N-(2,2,2-trifluoroethyl)acetamide
• N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide

• Inchi： 1S/C18H24F3NO2S/c1-13(2)25-16-5-3-14(4-6-16)11-17(23)22(12-18(19,20)21)15-7-9-24-10-8-15/h3-6,13,15H,7-12H2,1-2H3
• InChI Key： HTXYTDVXZYXBMB-UHFFFAOYSA-N
• SMILES： C(N(C1CCOCC1)CC(F)(F)F)(=O)CC1=CC=C(SC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide

Professional Introduction to N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide (CAS No. 1396856-61-3)

N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1396856-61-3, represents a fusion of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for various biochemical applications. The presence of an oxan-4-yl moiety in its structure suggests potential interactions with biological targets, while the propan-2-ylsulfanyl group introduces a hydrophobic and sulfur-rich segment that can modulate solubility and binding affinity.

The compound's backbone, featuring an acetamide group linked to a trifluoroethyl moiety, further enhances its pharmacological relevance. The trifluoroethyl group is well-known for its ability to improve metabolic stability and lipophilicity, which are critical factors in drug design. Recent studies have highlighted the role of such modifications in enhancing the bioavailability and efficacy of small-molecule drugs. In particular, the combination of these structural elements has been explored in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In the context of contemporary research, N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide has been investigated for its potential as an intermediate in synthesizing more complex molecules. The sulfonamide functionality is particularly interesting as it serves as a versatile scaffold for further derivatization. Researchers have leveraged this property to develop inhibitors of enzymes involved in metabolic pathways relevant to cancer and autoimmune diseases. The oxan-4-yl ring, being a five-membered heterocycle, adds another layer of complexity that can influence both the electronic properties and spatial arrangement of atoms within the molecule.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during the synthesis process. The use of fluorinated compounds like the trifluoroethyl group necessitates careful handling due to their reactivity but also offers significant advantages in terms of pharmacokinetic properties.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide with potential biological targets. These studies have revealed that the compound can effectively engage with proteins and enzymes through multiple hydrogen bonding interactions and hydrophobic contacts. The sulfonamide group is particularly adept at forming hydrogen bonds with polar residues in protein active sites, which is crucial for drug-receptor binding affinity.

The pharmacological profile of this compound has been preliminarily assessed through in vitro assays. Initial results suggest that it exhibits moderate activity against certain enzyme targets, with potential applications in treating conditions such as chronic inflammation and neurodegenerative diseases. The trifluoroethyl group's influence on lipophilicity has been observed to enhance membrane permeability, allowing for better absorption and distribution within biological systems. Further preclinical studies are warranted to fully elucidate its therapeutic potential and safety profile.

In conclusion, N-(oxan-4-yl)-2-[4-(propan-2-ylsulfanyl)phenyl]-N-(2,2,2-trifluoroethyl)acetamide (CAS No. 1396856-61-3) represents a promising entity in pharmaceutical research due to its unique structural features and functional versatility. Its synthesis presents challenges that require expertise in organic chemistry but also offers opportunities for innovation through rational drug design. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in developing next-generation therapeutics tailored to address complex diseases.